Cas no 34104-67-1 (Reduced Haloperidol)

• Product Name: Reduced Haloperidol
• CAS No: 34104-67-1
• MF: C₂₁H₂₅ClFNO₂
• MW: 377.880108594894
• CID: 852578
• PubChem ID: 329815151
• Update Time: 2026-04-29

Reduced Haloperidol Chemical and Physical Properties

Names and Identifiers

• Reduced Haloperidol
• HALOPERIDOL METABOLITE II
• (±)-4-(4-Chlorophenyl)-α-(4-fluorophenyl)-4-hydroxy-1-piperidinebutanol

• MDL： MFCD00055102
• Inchi： InChI=1S/C21H25ClFNO2/c22-18-7-5-17(6-8-18)21(26)11-14-24(15-12-21)13-1-2-20(25)16-3-9-19(23)10-4-16/h3-10,20,25-26H,1-2,11-15H2
• InChI Key： WNZBBTJFOIOEMP-UHFFFAOYSA-N
• SMILES： C(CC(C1=CC=C(C=C1)F)O)CN2CCC(CC2)(C3=CC=C(C=C3)Cl)O

Computed Properties

• Exact Mass: 377.15600
• Monoisotopic Mass: 377.155785
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 125-127°C
• Boiling Point: 531.2±50.0 °C at 760 mmHg
• Flash Point: 275.1±30.1 °C
• Refractive Index: 1.589
• Solubility: DMSO: soluble10mg/mL
• PSA: 43.70000
• LogP: 4.21420
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Reduced Haloperidol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Reduced Haloperidol

Comprehensive Overview of Reduced Haloperidol (CAS No. 34104-67-1): Pharmacology, Applications, and Research Insights

Reduced Haloperidol (CAS No. 34104-67-1), a key metabolite of the widely studied antipsychotic drug Haloperidol, has garnered significant attention in neuroscience and pharmaceutical research. This compound, chemically known as 4-(4-chlorophenyl)-1-[4-(4-fluorophenyl)-4-oxobutyl]-4-piperidinol, plays a pivotal role in understanding the pharmacokinetics and therapeutic effects of its parent molecule. Researchers and clinicians are increasingly exploring its neuropharmacological properties, particularly its interactions with dopamine receptors and potential implications for central nervous system (CNS) disorders.

The growing interest in Reduced Haloperidol aligns with current trends in precision medicine and personalized drug metabolism. As patients and healthcare providers seek optimized treatment regimens for conditions like schizophrenia and Tourette syndrome, understanding the biotransformation pathways of antipsychotics becomes crucial. Recent studies highlight its variable metabolic clearance rates across populations, raising important questions about genetic polymorphisms in drug response—a hot topic in pharmacogenomics research.

From a biochemical perspective, Reduced Haloperidol exhibits distinct receptor binding affinities compared to its parent compound. While Haloperidol primarily acts as a potent D2 dopamine receptor antagonist, its reduced form demonstrates modified pharmacodynamic profiles. This difference has sparked debates about its contributory effects in therapeutic outcomes and extrapyramidal symptoms—a frequent search query among medical professionals evaluating antipsychotic side effect management.

Analytical chemists have developed sophisticated HPLC-MS methods for quantifying Reduced Haloperidol in biological matrices, addressing the demand for reliable therapeutic drug monitoring (TDM) protocols. These advancements support the emerging paradigm of dose optimization in psychiatric care, particularly for patients with treatment-resistant conditions. The compound's plasma concentration ratios with Haloperidol are now recognized as potential biomarkers for drug adherence and metabolic status assessment.

In drug development circles, 34104-67-1 serves as a reference standard for investigating ketone reductase activity—an essential pathway in phase I drug metabolism. Its structural features make it a valuable model compound for studying carbonyl reduction mechanisms, a process relevant to approximately 25% of clinically used drugs. This application resonates with the pharmaceutical industry's focus on metabolite safety testing, as reflected in updated ICH M3(R2) guidelines.

The environmental fate of Reduced Haloperidol has also become a research focus, coinciding with rising public concern about pharmaceutical pollution in aquatic ecosystems. Recent wastewater epidemiology studies have detected its presence in urban water systems, prompting investigations into its ecological persistence and biodegradation pathways. These findings contribute to the broader discussion about green pharmacy initiatives and sustainable drug design principles.

From a clinical translation standpoint, the blood-brain barrier permeability of Reduced Haloperidol remains an active area of investigation. Advanced in silico modeling approaches and microdialysis techniques are being employed to clarify its CNS penetration kinetics—a subject frequently searched by neuropharmacology students and researchers. These studies may explain observed variations in clinical response patterns among patients receiving long-term antipsychotic therapy.

Emerging evidence suggests potential allosteric modulation effects of Reduced Haloperidol at glutamatergic receptors, opening new avenues for understanding antipsychotic mechanisms beyond dopamine blockade. This discovery aligns with the glutamate hypothesis of schizophrenia, currently a trending topic in neuropsychiatric research forums and academic discussions about novel treatment targets.

The compound's crystal structure and physicochemical properties have been thoroughly characterized to support pharmaceutical quality control standards. Its logP value and solubility profile are frequently referenced in drug formulation studies, particularly when addressing challenges related to poorly soluble drugs—a persistent issue in oral dosage development that generates substantial search traffic among formulation scientists.

Ongoing translational research explores whether Reduced Haloperidol concentrations correlate with specific clinical response phenotypes or adverse effect profiles. This line of inquiry responds to the healthcare community's growing emphasis on evidence-based psychiatry and quantitative treatment prediction models. Such investigations may eventually inform personalized dosing algorithms for improved therapeutic outcomes in neuropsychiatric care.